Cas no 86012-83-1 (4,6-dimethyl 1H-indole-4,6-dicarboxylate)
4,6-Dimethyl 1H-indole-4,6-dicarboxylate is a specialized indole derivative with a dicarboxylate functionalization at the 4 and 6 positions, alongside methyl substituents. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, enabling further derivatization for applications in heterocyclic chemistry. The dicarboxylate groups enhance reactivity, facilitating the formation of amides, esters, or other functionalized intermediates. Its indole core is a privileged scaffold in medicinal chemistry, often utilized in the development of bioactive molecules. The dimethyl substitution may influence solubility and steric properties, making it a valuable building block for tailored synthetic routes. Suitable for controlled reactions under optimized conditions.
86012-83-1 structure
Product Name:4,6-dimethyl 1H-indole-4,6-dicarboxylate
CAS No:86012-83-1
MF:C12H11NO4
MW:233.220043420792
MDL:MFCD07781294
CID:991314
PubChem ID:13046811
Update Time:2025-06-07
4,6-dimethyl 1H-indole-4,6-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4,6-INDOLE DICARBOXYLIC ACID METHYL ESTER
- 4,6-DI(METHOXYCARBONYL)INDOLE
- 4-methoxycarbonyl-1H-indole-6-carboxylic acid
- 4-(methoxycarbonyl)-1H-indole-6-carboxylic acid
- Dimethyl 1H-Indole-4,6-dicarboxylate
- QC-2821
- 4,6-dimethyl 1H-indole-4,6-dicarboxylate
- CS-0361289
- 86012-83-1
- SCHEMBL6418376
- 4,6-Indoledicarboxylic acid methyl ester
- dimethyl1H-indole-4,6-dicarboxylate
- SB15266
- FT-0762562
- A935399
- 4,6-DI(METHOXYCARBONYL) INDOLE
- DB-076534
-
- MDL： MFCD07781294
- Inchi： 1S/C12H11NO4/c1-16-11(14)7-5-9(12(15)17-2)8-3-4-13-10(8)6-7/h3-6,13H,1-2H3
- InChI Key： RYQGTBZONSYIGI-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(C(=O)OC)=CC2=C1C=CN2)=O
Computed Properties
- Exact Mass: 233.06900
- Monoisotopic Mass: 233.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- PSA: 68.39000
- LogP: 1.74110
4,6-dimethyl 1H-indole-4,6-dicarboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-dimethyl 1H-indole-4,6-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM246879-25g |
dimethyl 1H-indole-4,6-dicarboxylate |
86012-83-1 | 95%+ | 25g |
$2187 | 2021-08-04 | |
| TRC | I628338-1mg |
4,6-Indole Dicarboxylic Acid Methyl Ester |
86012-83-1 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628338-2mg |
4,6-Indole Dicarboxylic Acid Methyl Ester |
86012-83-1 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I628338-10mg |
4,6-Indole Dicarboxylic Acid Methyl Ester |
86012-83-1 | 10mg |
$ 160.00 | 2022-06-04 | ||
| Alichem | A199009431-1g |
Dimethyl 1H-indole-4,6-dicarboxylate |
86012-83-1 | 97% | 1g |
$459.55 | 2023-08-31 | |
| Chemenu | CM246879-1g |
dimethyl 1H-indole-4,6-dicarboxylate |
86012-83-1 | 95%+ | 1g |
$447 | 2023-02-01 | |
| eNovation Chemicals LLC | Y0997559-5g |
4,6-Indoledicarboxylic acid methyl ester |
86012-83-1 | 95% | 5g |
$1500 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2461-1G |
4,6-dimethyl 1H-indole-4,6-dicarboxylate |
86012-83-1 | 95% | 1g |
￥ 2,758.00 | 2023-04-13 | |
| A2B Chem LLC | AC20200-1g |
4,6-Di(methoxycarbonyl) indole |
86012-83-1 | 97% | 1g |
$444.00 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2461-100mg |
4,6-dimethyl 1H-indole-4,6-dicarboxylate |
86012-83-1 | 95% | 100mg |
￥900.0 | 2024-04-16 |
4,6-dimethyl 1H-indole-4,6-dicarboxylate Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
86012-83-1 (4,6-dimethyl 1H-indole-4,6-dicarboxylate) Related Products
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- 97931-41-4(Methyl 9H-carbazole-3-carboxylate)
- 50820-65-0(Methyl 1H-indole-6-carboxylate)
- 26000-33-9(Methyl 9H-carbazole-2-carboxylate)
- 16675-62-0(Methyl quinoline-5-carboxylate)
- 101277-72-9(1H-Indole-4-carboxylicacid, methyl ester, compd. with 2,4,6-trinitrophenol (1:1))
- 184151-49-3(Methyl 3-methyl-1H-indole-6-carboxylate)
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